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Compound of Interest

Compound Name: Walphos SL-W006-1

Cat. No.: B12280907

Get Quote

Executive Summary
This guide details the application of Walphos SL-W006-1 (CAS: 494227-31-5), a modular

ferrocenyl-based diphosphine ligand, in the enantioselective synthesis of chiral amines.[1][2]

While the "Walphos" family is broadly recognized for its utility in asymmetric hydrogenation, the

SL-W006-1 variant is specifically engineered with 3,5-xylyl substituents on the alkyl-phosphine

arm.[1][2] This steric modification makes it a "privileged ligand" for sterically demanding

substrates where the standard diphenylphosphine analog (SL-W001) fails to induce high

enantioselectivity.[1][2]

Key Applications:

Rh-Catalyzed Hydrogenation:

- and

-dehydroamino acid derivatives (Enamides).[1][2]

Ir-Catalyzed Hydrogenation: Cyclic and acyclic imines (including difficult N-aryl imines).[1][2]

Target Molecules: Chiral
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-amino acids,

-amino acids (e.g., Sitagliptin analogs), and chiral heterocyclic amines.[2]

Ligand Profile: Walphos SL-W006-1
The unique efficacy of SL-W006-1 stems from its bidentate coordination mode, forming an 8-

membered chelate ring with the metal center.[1][2] This large bite angle, combined with the

rigid ferrocene backbone, creates a deep chiral pocket.

Technical Specifications
Property Specification

Commercial Name Walphos SL-W006-1

Chemical Name

(R)-1-[(R)-2-(2'-

Diphenylphosphinophenyl)ferrocenyl]ethyldi(3,5-

xylyl)phosphine

CAS Number 494227-31-5

Molecular Formula C46H44FeP2

Molecular Weight 714.63 g/mol

Appearance Orange to dark orange crystalline powder

Air Stability
Oxidizes in air; store under Argon/Nitrogen.[1][2]

[3][4]

Solubility
Soluble in THF, DCM, Toluene; low solubility in

MeOH/Alcohols.

Structural Logic (The "Xylyl Effect")
The critical difference between SL-W006-1 and the parent ligand SL-W001 is the replacement

of phenyl groups with 3,5-xylyl groups on the alkyl-phosphine.[1][2]

Steric Bulk: The methyl groups at the 3,5-positions increase the "reach" of the ligand into the

quadrant occupied by the substrate.
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Electronic Tuning: The xylyl group is slightly more electron-rich than a phenyl group,

potentially stabilizing high-oxidation state intermediates (e.g., Ir(III) or Rh(III) dihydrides).[2]

Application 1: Rh-Catalyzed Hydrogenation of
Enamides
This is the primary method for synthesizing chiral

- and

-amino acids.[1][2] Walphos SL-W006-1 is particularly effective for

-disubstituted enamides, which are precursors to

-amino acids (a structural motif found in drugs like Sitagliptin).[1][2]

General Reaction Scheme
[2]

Standard Protocol
Materials:

Precursor:[Rh(nbd)2]BF4 (Bis(norbornadiene)rhodium(I) tetrafluoroborate) or [Rh(cod)2]OTf.

[2]

Ligand: Walphos SL-W006-1 (1.1 equivalents relative to Rh).[1][2]

Solvent: Methanol (degassed) or Trifluoroethanol (TFE) for difficult substrates.[2]

Substrate:

-acetyl or

-Boc enamide.[1][2]

Step-by-Step Procedure:

Catalyst Preparation (In Glovebox):
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Weigh [Rh(nbd)2]BF4 (3.7 mg, 0.01 mmol) and SL-W006-1 (7.9 mg, 0.011 mmol) into a

glass vial.[2]

Add Dichloromethane (DCM) (1.0 mL) and stir for 10-15 minutes. The solution should turn

clear orange/red.

Note: While hydrogenation is often done in MeOH, the catalyst forms best in DCM.

Evaporate the DCM under vacuum and redissolve in the reaction solvent (MeOH) if strictly

necessary, or use a DCM/MeOH mixture.

Substrate Loading:

Dissolve the enamide substrate (1.0 mmol, S/C = 100) in Methanol (4.0 mL).

Add the catalyst solution to the substrate solution.

Hydrogenation:

Transfer the mixture to a high-pressure steel autoclave (e.g., Parr reactor) equipped with a

glass liner.[2]

Purge with Hydrogen (H2) 3 times (pressurize to 5 bar, vent).

Pressurize to 10–30 bar H2.

Stir at Room Temperature (25°C) for 12–24 hours.

Work-up:

Vent H2 carefully.[2]

Concentrate the solvent.

Analyze Conversion (NMR) and Enantiomeric Excess (Chiral HPLC/GC).[2]

Data Summary: Typical Results for Enamides
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Substrate Type Pressure Time Solvent Typical ee (%)

-Dehydroamino

acid
10 bar 5 h MeOH >98%

-Dehydroamino

acid
30 bar 20 h TFE 92-97%

Cyclic Enamide 30 bar 24 h DCM/MeOH 95-99%

Application 2: Ir-Catalyzed Hydrogenation of Imines
Hydrogenating imines is significantly harder than enamides due to catalyst poisoning by the

resulting amine and the lower reactivity of the C=N bond. Walphos SL-W006-1 is used here

often in combination with Iodine (

) or acetic acid additives.[1][2]

Mechanism & Logic
Iridium-Walphos complexes typically operate via an Ir(III)/Ir(V) or Ir(I)/Ir(III) cycle involving an

outer-sphere mechanism (ionic hydrogenation), often requiring an acidic additive to activate the

imine.[2]

Protocol (Ir-Catalyzed)[1][2]
Materials:

Precursor:[Ir(cod)Cl]2.[2][5][6]

Ligand: Walphos SL-W006-1 (2.2 eq relative to Ir dimer).[1][2]

Additive: Iodine (

, 5-10 mol% relative to Ir) or Acetic Acid.[2]

Solvent: Toluene or THF.

Step-by-Step Procedure:
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Catalyst Formation:

Mix [Ir(cod)Cl]2 (0.005 mmol) and SL-W006-1 (0.011 mmol) in Toluene (1 mL).

Stir at RT for 30 mins.

Critical Step: Add Iodine (

) (0.01-0.02 mmol) if using the iodine-promoted route.[1][2] Stir for another 10 mins.

Reaction Assembly:

Add the imine substrate (1.0 mmol) to the catalyst mixture.

Transfer to autoclave.[2]

Hydrogenation Conditions:

Pressure: 50-80 bar H2 (Imines require higher pressure).

Temperature: RT to 50°C.

Time: 18-48 hours.[2]

Visualizations
Experimental Workflow (Screening to Scale-up)
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High ee (>90%) Optimization
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Scale-Up
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Click to download full resolution via product page

Caption: Decision matrix for selecting SL-W006-1 during process development.

Mechanistic Insight (Rh-Enamide Cycle)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemscene.com/products/chiral-ferrocene-phosphorus-ligands/walphos-ligands.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://www.benchchem.com/product/b12280907/docs?utm_src=pdf-body-img#application-note-enantioselective-synthesis-of-chiral-amines-with-walphos-sl-w006-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Catalyst
[Rh(Walphos)(Solv)2]+

Substrate Complex
Rh(Walphos)(Enamide)+

 + Substrate

Oxidative Addition
Rh(III)(H)2(Walphos)(Enamide)+

 + H2

Migratory Insertion
Rh(III)(H)(Alkyl)(Walphos)+

 Stereodetermining
Step

Reductive Elimination
Release Product

 Regenerate Catalyst

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12280907/docs?utm_src=pdf-body-img#application-note-enantioselective-synthesis-of-chiral-amines-with-walphos-sl-w006-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Simplified Rh(I)/Rh(III) catalytic cycle. The Walphos xylyl groups enforce stereocontrol

at the Migratory Insertion step.

Expert Tips & Troubleshooting
Solvent Effects:

Methanol: Best for rate, but can lead to solvolysis of sensitive substrates.

TFE (Trifluoroethanol): The "magic solvent" for imine hydrogenation. It activates the imine

via hydrogen bonding. If conversion is low with SL-W006-1 in MeOH, switch to TFE.[1][2]

DCM: Use if the substrate is insoluble in alcohols. Note that DCM can coordinate weakly

to Rh, slightly slowing the reaction.

Impurity Management:

Chloride: If using [Rh(cod)Cl]2 as a precursor, you must abstract the chloride using AgBF4

or AgOTf. Chloride ions poison the cationic Rh active species. It is safer to buy the pre-

formed cationic precursor [Rh(nbd)2]BF4.

Oxygen: Phosphines oxidize to phosphine oxides.[1][2] If the catalyst solution turns pale

yellow or colorless (from deep orange), it may be oxidized.

Substrate Purity:

Imines are often unstable.[2] Ensure the imine is freshly distilled or recrystallized. Trace

aldehydes (from hydrolysis) can poison the catalyst or compete for hydrogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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